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Compound of Interest

Compound Name: 1-Methyl-2-pyrrolidinone-d3

CAS No.: 933-86-8

Cat. No.: B587800

Get Quote

1-Methyl-2-pyrrolidinone (NMP) is a versatile aprotic solvent with a high dissolving capacity,

making it indispensable across various industries, from petrochemical processing to

pharmaceutical formulations.[1][2] In the highly precise world of drug development and

scientific research, the ability to accurately quantify and trace compounds is paramount. This

necessity has led to the widespread adoption of isotopically labeled analogues, such as 1-
Methyl-2-pyrrolidinone-d3 (NMP-d3).

This guide provides a detailed exploration of the molecular weight of NMP-d3, moving beyond

a simple numerical value to discuss the underlying principles of its determination, analytical

verification, and critical applications. As a stable isotope-labeled compound, NMP-d3 serves as

an invaluable tool, primarily as an internal standard for quantitative analysis by mass

spectrometry, allowing researchers to achieve high levels of accuracy and precision in complex

biological matrices.[3] We will delve into the foundational chemistry, the definitive analytical

techniques for characterization, and the practical workflows where NMP-d3 is applied.

Part 1: Foundational Chemical and Physical
Properties
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A thorough understanding of the deuterated analogue begins with a firm grasp of the parent

compound. The substitution of hydrogen with deuterium fundamentally alters the mass, a

change that is the very basis of its utility.

The Parent Compound: 1-Methyl-2-pyrrolidinone (NMP)
NMP is a five-membered lactam with a chemical structure that imparts a unique combination of

properties, including a high boiling point, miscibility with water, and broad solvency.[1] These

characteristics have established its role as a powerful solvent in organic synthesis and

pharmaceutical preparations.[2][4]

Property Value Source(s)

IUPAC Name 1-methylpyrrolidin-2-one [5]

Molecular Formula C₅H₉NO [1][5]

Average Molecular Weight 99.13 g/mol [5][6]

Monoisotopic Mass 99.06841 Da [5]

CAS Number 872-50-4 [5][7]

Physical Form Clear, colorless liquid [5]

Density 1.028 g/cm³ [1]

Boiling Point 202 to 204 °C [1]

The Deuterated Analogue: 1-Methyl-2-pyrrolidinone-d3
(NMP-d3)
In NMP-d3, the three hydrogen atoms on the N-methyl group are replaced by deuterium (²H or

D), a stable, non-radioactive isotope of hydrogen. This substitution is precise and has a

minimal effect on the compound's chemical properties, allowing it to behave nearly identically

to the parent compound during chromatographic separation and sample preparation. Its

increased mass, however, makes it easily distinguishable by a mass spectrometer.
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Property Value Source(s)

Analyte Name 1-Methyl-2-pyrrolidinone-d3 [8]

Molecular Formula C₅H₆D₃NO [8][9]

Average Molecular Weight 102.15 g/mol [8][9]

CAS Number 933-86-8 [8][9]

Isotopic Label Deuterium [8]

The Basis of Molecular Weight: A Theoretical
Calculation
The molecular weight of NMP-d3 is a direct result of substituting three protium (¹H) atoms with

three deuterium (²H) atoms. The causality is straightforward: the nucleus of a deuterium atom

contains one proton and one neutron, making it approximately twice as heavy as a protium

atom, which has only a proton.

Calculation Steps:

Mass of Parent NMP (C₅H₉NO):

(5 x C) + (9 x H) + (1 x N) + (1 x O)

(5 x 12.011) + (9 x 1.008) + (1 x 14.007) + (1 x 15.999) = 99.134 g/mol

Mass Change due to Isotopic Substitution:

Mass of 3 Deuterium atoms: 3 x 2.014 = 6.042 u

Mass of 3 Hydrogen atoms: 3 x 1.008 = 3.024 u

Net Mass Increase: 6.042 - 3.024 = +3.018 u

Calculated Mass of NMP-d3 (C₅H₆D₃NO):

Mass of NMP + Net Mass Increase
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99.134 + 3.018 = 102.152 g/mol

This calculated value aligns perfectly with the experimentally cited molecular weight.[8][9]

1-Methyl-2-pyrrolidinone (NMP)

1-Methyl-2-pyrrolidinone-d3 (NMP-d3)

Structure: C₅H₉NO
MW: ~99.13 g/mol N-Methyl Group

(-CH₃)

Contains

N-Trideuteriomethyl Group
(-CD₃)

Isotopic Substitution
(3x ¹H → 3x ²H)

Structure: C₅H₆D₃NO
MW: ~102.15 g/mol

Contains
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Caption: Structural relationship between NMP and its deuterated analogue, NMP-d3.

Part 2: Analytical Verification and Quality Control
While the theoretical molecular weight is foundational, its empirical verification is a cornerstone

of scientific integrity. Mass spectrometry (MS) is the definitive technique for confirming the

molecular weight and assessing the isotopic purity of NMP-d3.

Definitive Identification by Mass Spectrometry
Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. For NMP-d3, this

technique provides a self-validating system. When analyzed, the compound is ionized, typically

forming a molecular ion [M+H]⁺ or [M]⁺•. The m/z value of this ion directly corresponds to the

compound's molecular mass.
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Expected NMP Molecular Ion: m/z ≈ 99

Expected NMP-d3 Molecular Ion: m/z ≈ 102

The observation of a predominant signal at m/z 102 provides unequivocal evidence for the

successful incorporation of three deuterium atoms.
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Mass Spectrometry Workflow
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Caption: Conceptual workflow for the analysis of NMP-d3 by mass spectrometry.
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Experimental Protocol: GC-MS for Identity and Purity
Confirmation
This protocol describes a standard method for verifying the molecular weight and estimating

the isotopic purity of a commercial NMP-d3 sample. The inclusion of a non-labeled NMP

standard serves as a crucial control.

Objective: To confirm the identity and isotopic distribution of 1-Methyl-2-pyrrolidinone-d3
using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials:

1-Methyl-2-pyrrolidinone-d3 (≥98% isotopic purity)

1-Methyl-2-pyrrolidinone (NMP) standard (≥99.5% chemical purity)

Methanol, HPLC grade or higher

Autosampler vials with caps

GC-MS system with an Electron Ionization (EI) source

Methodology:

Standard Preparation:

Prepare a 100 µg/mL stock solution of NMP in methanol.

Prepare a 100 µg/mL stock solution of NMP-d3 in methanol.

Create a working solution by combining equal volumes of both stock solutions.

GC-MS Instrument Parameters (Typical):

GC Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent)

Injection Volume: 1 µL
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Inlet Temperature: 250 °C

Carrier Gas: Helium, constant flow of 1.0 mL/min

Oven Program: Initial 50 °C for 1 min, ramp at 20 °C/min to 250 °C, hold for 2 min.

MS Transfer Line Temp: 280 °C

Ion Source: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-150

Data Acquisition and Analysis:

Inject the combined working solution.

Identify the chromatographic peak for NMP/NMP-d3 (they will co-elute).

Extract the mass spectrum for this peak.

Verification Criteria: The spectrum must show two primary molecular ions: a base peak or

significant ion at m/z 99 corresponding to NMP, and a prominent ion at m/z 102

corresponding to NMP-d3.

Isotopic Purity Assessment: Examine the ion cluster around m/z 102. The relative intensity

of the signal at m/z 102 compared to any signals at m/z 101, 100, or 99 within the NMP-d3

contribution provides a qualitative measure of isotopic purity.

Analyte
Expected Molecular Ion
(m/z)

Key Fragment Ions (m/z)

NMP (d0) 99 98, 44, 42

NMP-d3 102 101, 44, 42

Part 3: The Application-Driven Importance of NMP-
d3
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The precise mass difference between NMP-d3 and its unlabeled counterpart is not merely a

chemical curiosity; it is the feature that makes it a powerful tool in quantitative bioanalysis.

The Gold Standard: NMP-d3 as an Internal Standard
In Liquid Chromatography-Mass Spectrometry (LC-MS) assays, which are common in drug

metabolism and pharmacokinetic studies, variability can arise from sample extraction, matrix

effects, and instrument response. A stable isotope-labeled internal standard (SIL-IS) like NMP-

d3 is the ideal solution to correct for this variability.

The Principle: A known amount of NMP-d3 is added to every sample at the beginning of the

workflow. Because its chemical properties are nearly identical to the unlabeled NMP (the

analyte), it experiences the same losses during extraction and the same ionization suppression

or enhancement in the MS source. The analyte's concentration is determined by the ratio of its

MS signal to that of the known quantity of the SIL-IS, providing a highly accurate and precise

measurement.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


LC Separation

MS Detection

Analyte (NMP) and
Internal Standard (NMP-d3)

co-elute from column

Enter Mass Spec

Extracted Ion Chromatograms (XIC)

Analyte (NMP)
Monitor m/z 99

Internal Standard (NMP-d3)
Monitor m/z 102

Calculate Ratio:
(Peak Area of Analyte) / (Peak Area of IS)

Accurate Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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